3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of sourcing and optimizing multi-functional chiral building blocks. 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (CAS: 1270548-58-7) represents a highly versatile, stereochemically dense scaffold. It is characterized by a primary amine, an aliphatic nitrile, and a uniquely substituted di-halogenated aryl ring.

This technical guide provides an in-depth analysis of its physicochemical properties, its mechanistic role in advanced organic synthesis, and field-proven protocols for its handling, synthesis, and biocatalytic resolution. The objective is to equip bench scientists and process chemists with actionable, self-validating workflows that ensure high yield and enantiomeric purity when deploying this intermediate in the synthesis of β -amino acids and 1,3-diamines.

Physicochemical Profiling and Structural Logic

To effectively utilize this compound, one must understand how its structural features dictate its physical behavior and chemical reactivity. The ortho-bromo substitution forces the aromatic ring out of coplanarity with the propanenitrile backbone due to steric clash, locking the molecule into specific conformational preferences ideal for target-protein binding. Simultaneously, the meta-fluoro group acts as an electron-withdrawing metabolic shield, protecting the aromatic ring from cytochrome P450-mediated oxidation while increasing the overall lipophilicity of the scaffold.

Quantitative Data Summary

The following table summarizes the core quantitative parameters required for reaction stoichiometry, analytical tracking, and storage [1].

Parameter	Value / Description	Analytical Significance
Chemical Name	3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile	Nomenclature for regulatory filing.
CAS Registry Number	1270548-58-7	Primary identifier for sourcing and SDS tracking.
Molecular Formula	C 9​ H 8​ BrFN 2​	Used for exact mass calculation in LC-MS.
Molecular Weight	243.08 g/mol	Critical for stoichiometric calculations.
SMILES String	NC(CC#N)c1cccc(F)c1Br	Required for in silico docking and cheminformatics.
Hydrogen Bond Donors	1 (Primary Amine, -NH 2​ )	Influences solubility and biocatalytic docking.
Hydrogen Bond Acceptors	2 (Nitrile -C ≡ N, Amine -NH 2​ )	Dictates interaction with polar stationary phases.
Physical Form	Beige to off-white solid	Visual indicator of purity (darkening indicates oxidation).

Mechanistic Significance and Synthetic Divergence

The strategic value of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile lies in its orthogonal reactivity. The molecule possesses three distinct handles that can be manipulated independently without requiring exhaustive protection/deprotection strategies:

• The Nitrile Group (-C ≡ N): Can be hydrolyzed to a β -amino acid or reduced to a 1,3-diamine.

• The Primary Amine (-NH 2​ ): Can be functionalized via reductive amination or utilized in multi-component Ugi/Mannich reactions.

• The Aryl Bromide (-Br): Serves as an ideal handle for palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions to build complex biaryl systems.

Fig 1: Orthogonal synthetic divergence pathways of the β-amino nitrile core.

Standardized Experimental Methodologies

To ensure reproducibility, the following protocols have been designed as self-validating systems. Every critical step includes the underlying chemical causality, ensuring the operator understands why a parameter is set, rather than just what to do.

Protocol A: Synthesis of the Racemic Core via Lithiated Acetonitrile Addition

This protocol details the nucleophilic addition of an acetonitrile anion to an in situ generated imine.

Step-by-Step Methodology:

• Imine Formation: Dissolve 2-bromo-3-fluorobenzaldehyde (1.0 eq) in anhydrous THF under an argon atmosphere. Cool the vessel to 0°C. Add Lithium bis(trimethylsilyl)amide (LiHMDS, 1.1 eq) dropwise over 15 minutes.

  • Causality: LiHMDS is specifically selected because the bulky trimethylsilyl (TMS) group prevents unwanted nucleophilic attack at the imine carbon during formation, while facilitating smooth deprotection during the subsequent aqueous workup.

• Anion Generation: In a separate flask, cool anhydrous acetonitrile (1.5 eq) in THF to -78°C. Add n-Butyllithium (n-BuLi, 1.4 eq) dropwise. Stir for 30 minutes.

  • Causality: The strict -78°C temperature prevents the self-condensation of acetonitrile (forming diacetonitrile), ensuring a high concentration of the desired monomeric nucleophile.

• Nucleophilic Addition: Cannulate the lithiated acetonitrile solution into the imine solution at -78°C. Allow the reaction to slowly warm to room temperature over 4 hours.

• Quench and Extraction: Quench the reaction with saturated aqueous NH 4​ Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate in vacuo.

• Self-Validation Check: Analyze the crude mixture via LC-MS. The presence of a mass peak at m/z 244 [M+H] + confirms successful coupling. If a peak at m/z 204 is dominant, it indicates failed acetonitrile addition and simple imine hydrolysis back to the aldehyde.

Protocol B: Biocatalytic Enantioselective Hydrolysis

Because the target compound is racemic, obtaining the enantiopure form is critical for pharmaceutical applications. Traditional chemical resolution is inefficient. Instead, we utilize a highly enantioselective biocatalytic hydrolysis using Rhodococcus rhodochrous [2].

Step-by-Step Methodology:

• Culture Induction: Cultivate Rhodococcus rhodochrous ATCC BAA-870 in standard nutrient broth. Introduce Dimethylformamide (DMF) to the culture medium at a concentration of 0.1% (v/v) 12 hours prior to harvesting.

  • Causality: Unlike standard benzonitrile inducers, DMF acts as a potent, non-competitive inducer that specifically upregulates the 40-kDa nitrilase enzyme without acting as a competing substrate, ensuring maximum catalytic throughput for our specific β -amino nitrile [3].

• Biotransformation Setup: Suspend the harvested resting cells in a 100 mM phosphate buffer. Adjust the pH strictly to 9.0 .

  • Causality: The reaction must be buffered at pH 9.0 rather than physiological pH (7.4). At lower pH levels, the primary amine on the substrate becomes protonated (-NH 3+​ ), which electrostatically repels the active site residues of the nitrilase, completely halting the reaction [2].

• Substrate Addition: Add racemic 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (dissolved in a minimal amount of DMSO) to the buffer. Incubate at 30°C with orbital shaking (200 rpm) for 24-48 hours.

• Chiral Extraction: Centrifuge to remove the cell mass. The unreacted enantiomer (typically the (R)-enantiomer) remains as the basic amine and can be extracted into an organic solvent (e.g., MTBE) at pH 9.0. The hydrolyzed product (the (S)- β -amino acid) remains in the aqueous layer and can be recovered by adjusting the pH to its isoelectric point.

• Self-Validation Check: Perform Chiral HPLC on the extracted organic layer. An enantiomeric excess (ee) of >99% validates the successful induction and enzymatic resolution.

Fig 2: Workflow for the biocatalytic chiral resolution of β-amino nitriles.

Analytical and Quality Control Parameters

To verify the integrity of the synthesized or purchased material, standard analytical parameters should be strictly observed:

• HPLC (Purity): Use a C18 reverse-phase column. Mobile phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA) gradient. The presence of the amine requires the TFA modifier to prevent peak tailing.

• 1H NMR (DMSO-d6): Key diagnostic peaks include the complex multiplet of the di-halogenated aromatic protons (7.10 - 7.60 ppm), the methine proton adjacent to the amine (~4.50 ppm, triplet-like), and the diastereotopic methylene protons adjacent to the nitrile (~2.80 - 3.10 ppm, multiplet).

• Storage: Store at room temperature in a tightly sealed container, protected from light and moisture to prevent gradual hydrolysis of the nitrile group.

References

• ChemicalBook. "3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE | 1270548-58-7". ChemicalBook Properties Database.
• Chhiba, V., et al. "Synthesis of novel N-protected β 3-amino nitriles: study of their hydrolysis involving a nitrilase-catalyzed step". ResearchGate (2012).
• Brady, D., et al. "Dimethylformamide is a novel nitrilase inducer in Rhodococcus rhodochrous". PubMed - National Institutes of Health (2018).

Solubility Profile of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile in Organic Solvents: A Methodological Approach

An In-depth Technical Guide

This guide provides a comprehensive framework for determining and understanding the solubility profile of the novel compound 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile. As direct, publicly available solubility data for this specific molecule is not established, this document focuses on the essential theoretical principles and a robust experimental methodology for generating such a profile. This approach ensures that researchers, scientists, and drug development professionals can systematically characterize similar new chemical entities (NCEs) with high scientific rigor.

The structure of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile, featuring a polar aminonitrile group and a substituted aromatic ring, suggests a complex solubility behavior that is critical to understand for process chemistry, formulation development, and preclinical studies.

Theoretical Framework: The Energetics of Dissolution

The process of dissolution is governed by a delicate balance of intermolecular forces. A solute dissolves in a solvent if the energy released from solute-solvent interactions is sufficient to overcome the energy required to break solute-solute (lattice energy) and solvent-solvent interactions. This principle is often simplified to the adage "like dissolves like," but a more nuanced understanding involves considering specific molecular properties.

• Polarity and Dipole Moment : Solvents are broadly classified by their polarity. Polar solvents, like alcohols, have significant dipole moments and can solvate polar molecules and ions effectively. Nonpolar solvents, such as hydrocarbons, lack a strong dipole moment and are better suited for dissolving nonpolar solutes.

• Hydrogen Bonding : The presence of hydrogen bond donors (like the amino group in our target molecule) and acceptors (like the nitrile group) is a primary determinant of solubility in protic solvents (e.g., methanol, ethanol).

• Dielectric Constant (ε) : This bulk property reflects a solvent's ability to separate ions. Solvents with a high dielectric constant can better stabilize charged or highly polar species, thereby enhancing solubility.

The interplay of these factors dictates the solubility of a compound. For 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile, we can anticipate favorable solubility in polar solvents capable of hydrogen bonding, with moderate solubility in polar aprotic solvents and poor solubility in nonpolar solvents.

Rationale for Solvent Selection

A carefully selected panel of solvents is crucial for building a comprehensive solubility profile. The chosen solvents should span a wide range of polarities, hydrogen bonding capabilities, and chemical classes to probe the compound's interaction potential.

Table 1: Panel of Recommended Solvents for Solubility Screening

Solvent Class	Solvent Name	Polarity Index	H-Bond Donor/Acceptor	Rationale for Inclusion
Polar Protic	Methanol	5.1	Both	Strong H-bonding potential, representative of simple alcohols.
Ethanol	4.3	Both	Commonly used in pharmaceutical processing, slightly less polar than methanol.
Isopropanol (IPA)	3.9	Both	A secondary alcohol with different steric and polarity characteristics.
Polar Aprotic	Acetonitrile	5.8	Acceptor Only	High dipole moment, lacks H-bond donating ability, common in chromatography.
Acetone	5.1	Acceptor Only	A common ketone, good solvating power for moderately polar compounds.
Dimethyl Sulfoxide (DMSO)	7.2	Acceptor Only	Highly polar, excellent solvent for a wide range of compounds, often a last resort.
Nonpolar	Toluene	2.4	None	Aromatic hydrocarbon, tests for pi-pi stacking interactions.
Heptane	0.1	None	Aliphatic hydrocarbon, represents a truly nonpolar environment.
Intermediate	Dichloromethane (DCM)	3.1	None	A chlorinated solvent with moderate polarity, versatile for various solutes.
Ethyl Acetate	4.4	Acceptor Only	An ester of intermediate polarity, widely used in synthesis and purification.

Experimental Methodology: Isothermal Shake-Flask Method

The isothermal shake-flask method is the gold-standard for determining equilibrium solubility due to its simplicity and reliability. The protocol is designed to achieve a saturated solution at a constant temperature, after which the concentration of the dissolved solute is measured.

Step-by-Step Protocol

• Preparation : Add an excess amount of solid 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile to a series of vials, ensuring a visible amount of undissolved solid remains at equilibrium.

• Solvent Addition : Add a precise volume (e.g., 2.0 mL) of each selected solvent from Table 1 to its respective vial.

• Equilibration : Seal the vials and place them in an isothermal shaker bath set to a controlled temperature (e.g., 25 °C). Agitate the vials for a predetermined period (e.g., 24-48 hours) sufficient to reach equilibrium. A preliminary kinetic study can determine the minimum time required.

• Phase Separation : Allow the vials to stand undisturbed at the same temperature for a short period (e.g., 2 hours) to let the excess solid settle.

• Sampling and Filtration : Carefully withdraw an aliquot from the clear supernatant of each vial using a syringe. Immediately filter the aliquot through a solvent-compatible syringe filter (e.g., 0.22 µm PTFE) to remove any undissolved micro-particles. This step is critical to prevent overestimation of solubility.

• Dilution : Dilute the filtered sample with a suitable mobile phase to a concentration within the calibrated range of the analytical instrument.

• Quantification : Analyze the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Experimental Workflow Diagram

Caption: Workflow for the Isothermal Shake-Flask Solubility Measurement.

Analytical Quantification by HPLC

A robust and validated HPLC method is essential for accurately quantifying the solute concentration in the filtered samples.

Typical HPLC Method Parameters

• Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase : A gradient or isocratic mixture of Acetonitrile and Water (with 0.1% formic acid for peak shaping). A typical starting point could be 60:40 Acetonitrile:Water.

• Flow Rate : 1.0 mL/min.

• Detection : UV detector set to a wavelength of maximum absorbance for the compound (e.g., 254 nm, to be determined by UV scan).

• Calibration : A multi-point calibration curve (typically 5-7 points) must be prepared using accurately weighed standards of the compound to ensure linearity and accuracy of quantification. The R² value of the calibration curve should be >0.999.

Data Interpretation and Visualization

The results of the solubility study should be compiled into a clear, comparative table. The data can then be interpreted by correlating the measured solubility with the physicochemical properties of the solvents.

Table 2: Hypothetical Solubility Data for 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile at 25 °C

Solvent	Solubility (mg/mL)	Classification	Key Interaction Driver
DMSO	> 200	Highly Soluble	Strong polar and H-bond accepting interactions.
Methanol	85.2	Soluble	Strong H-bonding (donor and acceptor).
Ethanol	55.6	Soluble	H-bonding, moderate polarity.
Isopropanol	30.1	Sparingly Soluble	Reduced polarity and increased steric hindrance.
Acetonitrile	25.8	Sparingly Soluble	Polar aprotic interactions.
Acetone	42.5	Soluble	Good balance of polarity and H-bond acceptance.
Ethyl Acetate	15.3	Sparingly Soluble	Moderate polarity, H-bond acceptor.
Dichloromethane	8.9	Slightly Soluble	Dipole-dipole interactions.
Toluene	< 1.0	Practically Insoluble	Mismatch in polarity.
Heptane	< 0.1	Practically Insoluble	Extreme mismatch in polarity.

Relationship Visualization

The following diagram illustrates the conceptual relationship between solvent properties and the expected solubility of a polar molecule with H-bonding capabilities, like the one .

Caption: Key Solvent Properties Driving High Solubility.

This hypothetical data shows a clear trend: solubility is highest in polar solvents, particularly those capable of hydrogen bonding (Methanol, Ethanol), and decreases significantly as the solvent polarity decreases. The extremely high solubility in DMSO is expected, given its powerful solvating ability for a wide range of organic molecules. This profile is invaluable for selecting appropriate solvents for reaction chemistry, crystallization studies, and initial formulation screening.

References

• "The science of solubility: fundamentals for formulation," ADMET & DMPK, [Link]

• "Hydrogen Bonds," Chemistry LibreTexts, [Link]

• "The Shake-Flask Method for Solubility Determination," Methods and Principles in Medicinal Chemistry, [Link]

Unraveling the Bioactivity of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile: A Mechanistic and Methodological Guide

Abstract

This technical guide provides a comprehensive framework for elucidating the mechanism of action of the novel compound, 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile. Due to the absence of extensive prior research on this specific molecule, we present a hypothesis-driven approach grounded in its distinct chemical architecture. The presence of a β-aminonitrile functional group strongly suggests a potential interaction with dipeptidyl peptidase-4 (DPP-4), a key enzyme in glucose homeostasis. This document outlines a structured, multi-tiered research plan, from initial in-vitro enzymatic assays to more complex cell-based functional studies, designed to rigorously test this hypothesis. Detailed experimental protocols, data interpretation strategies, and visual aids are provided to guide researchers in the comprehensive biological characterization of this compound.

Introduction: The Scientific Rationale

The quest for novel therapeutic agents necessitates the thorough investigation of new chemical entities. 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile is a small molecule characterized by a propanenitrile backbone, a primary amine, and a substituted phenyl ring containing both bromine and fluorine atoms. While direct biological data for this compound is scarce, its structural similarity to a well-established class of drugs, the Dipeptidyl Peptidase-4 (DPP-4) inhibitors, provides a compelling starting point for investigation.

DPP-4 is a serine protease that plays a critical role in the inactivation of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These hormones are crucial for regulating blood glucose levels by stimulating insulin secretion and suppressing glucagon release in a glucose-dependent manner. By inhibiting DPP-4, the bioavailability of active GLP-1 and GIP is increased, leading to improved glycemic control.[1][2][3] This mechanism forms the basis for the use of DPP-4 inhibitors in the management of type 2 diabetes.

The β-aminonitrile moiety in 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile is a key pharmacophore found in several potent DPP-4 inhibitors. This structural feature can form a covalent, yet reversible, bond with the catalytic serine residue in the active site of the DPP-4 enzyme. This guide, therefore, hypothesizes that 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile functions as a DPP-4 inhibitor. The subsequent sections will detail the experimental strategies required to validate this hypothesis and characterize its biological activity.

Physicochemical Properties and Synthesis Overview

A thorough understanding of the compound's physicochemical properties is fundamental to designing and interpreting biological assays.

Property	Value/Information	Source
Molecular Formula	C9H8BrFN2	Inferred from name
Molecular Weight	243.08 g/mol	Inferred from name
Appearance	Likely a solid at room temperature	[4]
Solubility	To be determined experimentally (e.g., in DMSO, PBS)	N/A
Purity	>95% recommended for biological assays	[4]

The synthesis of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile can be achieved through various organic synthesis routes, often involving the Strecker synthesis or related methodologies where an aldehyde, an amine source (like ammonia), and a cyanide source react to form an α-aminonitrile.[5] The substituted benzaldehyde required for this synthesis would be 2-bromo-3-fluorobenzaldehyde. Purity of the final compound should be rigorously assessed using techniques such as NMR spectroscopy and mass spectrometry before use in biological assays.

Proposed Mechanism of Action: DPP-4 Inhibition

We hypothesize that 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile acts as a competitive, reversible inhibitor of the DPP-4 enzyme. The proposed mechanism involves the nucleophilic attack of the catalytic serine (Ser630) in the DPP-4 active site on the electrophilic carbon of the nitrile group of the compound. This forms a transient covalent adduct, effectively blocking the enzyme's access to its natural substrates, GLP-1 and GIP. The reversibility of this interaction is a key feature of many therapeutic DPP-4 inhibitors.

The following diagram illustrates the proposed signaling pathway affected by the inhibition of DPP-4.

Caption: Proposed mechanism of DPP-4 inhibition.

Experimental Workflow for Mechanistic Validation

A tiered approach is recommended to systematically evaluate the biological activity of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile.

Caption: Tiered experimental workflow for validation.

Tier 1: In Vitro Enzymatic Assays

These initial assays are designed to directly assess the inhibitory activity of the compound against the purified DPP-4 enzyme.

4.1.1. DPP-4 Inhibition Assay (IC50 Determination)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound against DPP-4.

• Principle: This is a fluorescence-based assay that measures the cleavage of a synthetic DPP-4 substrate, Gly-Pro-AMC (7-amino-4-methylcoumarin). When cleaved by DPP-4, the AMC fluorophore is released, resulting in a measurable increase in fluorescence. An inhibitor will prevent this cleavage, leading to a decrease in the fluorescence signal.

• Protocol:

  • Prepare a stock solution of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile in 100% DMSO.

  • Create a serial dilution of the compound in assay buffer (e.g., Tris-HCl, pH 7.5).

  • In a 96-well black microplate, add the diluted compound, purified recombinant human DPP-4 enzyme, and the substrate Gly-Pro-AMC.

  • Include appropriate controls: no enzyme, no inhibitor (vehicle control), and a known DPP-4 inhibitor (e.g., sitagliptin) as a positive control.

  • Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

  • Measure the fluorescence at an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm using a fluorescence plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

4.1.2. Selectivity Profiling

• Objective: To assess the selectivity of the compound for DPP-4 over other related dipeptidyl peptidases, such as DPP-8 and DPP-9. Off-target inhibition of these enzymes has been associated with toxicity.

• Protocol: The assay protocol is similar to the DPP-4 inhibition assay but uses purified recombinant human DPP-8 and DPP-9 enzymes and their respective fluorogenic substrates. The IC50 values for each enzyme are determined and compared to the DPP-4 IC50 to calculate a selectivity ratio.

4.1.3. Enzyme Kinetic Studies

• Objective: To determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).

• Protocol:

  • Perform the DPP-4 inhibition assay with varying concentrations of both the substrate (Gly-Pro-AMC) and the inhibitor.

  • Measure the initial reaction velocities at each combination of substrate and inhibitor concentrations.

  • Analyze the data using Lineweaver-Burk or Michaelis-Menten plots to determine the effect of the inhibitor on the Michaelis constant (Km) and the maximum reaction velocity (Vmax). For a competitive inhibitor, an increase in Km with no change in Vmax is expected.

Tier 2: Cell-Based Functional Assays

These assays move from the purified enzyme to a more physiologically relevant cellular context.

4.2.1. GLP-1 Potentiation Assay

• Objective: To determine if the compound can protect endogenously produced or exogenously added active GLP-1 from degradation by cellular DPP-4.

• Principle: A cell line that expresses both the GLP-1 receptor and DPP-4 (e.g., INS-1E or MIN6 pancreatic β-cell lines) is used. The amount of intact, active GLP-1 remaining in the cell culture medium after a specific incubation period is measured.

• Protocol:

  • Culture the cells in a 24-well plate until they reach a suitable confluency.

  • Pre-incubate the cells with varying concentrations of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile or a vehicle control.

  • Add a known concentration of active GLP-1 (7-36) amide to the cells.

  • Incubate for a defined period (e.g., 1-2 hours) at 37°C.

  • Collect the cell culture supernatant.

  • Measure the concentration of active GLP-1 in the supernatant using a commercially available ELISA kit that specifically detects the active form of the hormone.

  • An increase in the concentration of active GLP-1 in the presence of the compound indicates inhibition of cellular DPP-4.

4.2.2. cAMP Accumulation Assay

• Objective: To measure the downstream signaling consequence of GLP-1 receptor activation.

• Principle: The GLP-1 receptor is a G-protein coupled receptor that, upon activation, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This assay measures the potentiation of GLP-1-induced cAMP production in the presence of the test compound.

• Protocol:

  • Use a cell line expressing the GLP-1 receptor (e.g., HEK293 cells stably transfected with the GLP-1R).

  • Pre-treat the cells with the test compound and a phosphodiesterase inhibitor (to prevent cAMP degradation).

  • Stimulate the cells with a sub-maximal concentration of GLP-1.

  • After incubation, lyse the cells and measure intracellular cAMP levels using a competitive immunoassay (e.g., HTRF, ELISA, or LANCE).

  • A leftward shift in the GLP-1 dose-response curve in the presence of the compound indicates potentiation of GLP-1 signaling.

Data Summary and Interpretation

The results from the proposed assays should be tabulated for clear comparison and interpretation.

Assay	Parameter Measured	Expected Outcome for a Potent and Selective DPP-4 Inhibitor
DPP-4 Inhibition	IC50 (nM or µM)	Low nanomolar to low micromolar IC50
Selectivity Profiling	IC50 for DPP-8, DPP-9 (µM)	>100-fold selectivity for DPP-4 over DPP-8 and DPP-9
Enzyme Kinetics	Mode of Inhibition	Competitive or slow-binding reversible inhibition
GLP-1 Potentiation	EC50 (nM or µM)	Potentiation of active GLP-1 levels with a low EC50
cAMP Accumulation	Fold-increase in cAMP	Significant increase in GLP-1-stimulated cAMP levels

Conclusion

This guide outlines a logical and comprehensive research plan to investigate the mechanism of action of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile. By systematically progressing from in vitro enzymatic assays to cell-based functional studies, researchers can rigorously test the hypothesis that this compound acts as a DPP-4 inhibitor. The detailed protocols and data interpretation framework provided herein will serve as a valuable resource for elucidating the biological activity of this novel chemical entity and assessing its therapeutic potential.

References

• Dipeptidyl peptidase-4 inhibitors: Novel mechanism of actions - PMC - NIH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGNGB1M5UOAFeQGfJNw3ppm26nLKTi9bbDeqZGXavigbsjrJmAEEyMhOdxewQPJlVQy8A2yf5PSdWww0QLijoysSFpexEERlNm7Sy-mm3_Lvq7DZIgViCUneHoLpCzSdP5XUUS4fuuUecRMcs0=]
• Dipeptidyl peptidase-4 inhibitor - Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqv0Y4Be6lGVLauFLZeGJk3Mlc_isfZh_aY2GeiPyXgah06ZyKFzXr0VfxZTGC9LJUBCcPdk2tASU45BndtyV8ErVGBB8bGLExBs27YpSxEOxjkgfm2sK-kB7L-Fn9FbEIVtZUhh5LNd0ipWNtK6Avoult0o1pdb1e]
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• (Z)-3-Amino-3-(4-bromo-phenyl)-acrylonitrile - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/ac/ac7300013686]
• 3-amino-2-bromo-benzonitrile - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/pb/pbkh9a824188]
• The Strecker Synthesis of Amino Acids - Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2018/11/12/the-strecker-synthesis-of-amino-acids/]

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• 1. Dipeptidyl peptidase-4 inhibitors: Novel mechanism of actions - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile in Advanced Drug Design

Pharmacochemical Rationale & Structural Advantages

3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (CAS: 1270548-58-7) is a highly versatile, multi-functionalized building block utilized extensively in modern medicinal chemistry[1]. Its architecture is specifically engineered to serve as a strategic intermediate for the synthesis of complex heterocyclic scaffolds and dipeptidyl peptidase-4 (DPP-4) inhibitors[2].

The structural design of this molecule offers three distinct synthetic and pharmacological advantages:

• The β-Amino Nitrile Core: This moiety is a direct precursor to β-amino acids, β-amino amides, and 1,3-diamines. The β-amino amide functional group is the critical pharmacophore required for binding to the active site of the DPP-4 enzyme, forming essential salt bridges with Glu205 and Glu206 residues[2].

• The 3-Fluoro Substituent: Fluorine incorporation modulates the basicity (pKa) of the adjacent primary amine. Pharmacologically, this optimizes the van der Waals surface and reduces lipophilicity (logP), which directly enhances the ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile by improving aqueous solubility and blocking CYP450-mediated aromatic oxidation[3]. Synthetically, the highly electronegative fluorine atom inductively activates the adjacent C-Br bond toward oxidative addition by transition metals[4].

• The 2-Bromo Substituent: Positioned orthogonally to the propionitrile chain, the bromine atom acts as a programmable synthetic handle. It enables late-stage diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to construct biaryl systems or fused tricyclic pharmacophores[4].

Synthetic Divergence Workflow

The following pathway illustrates the divergent synthetic utility of the intermediate, demonstrating how a single core scaffold can be selectively transformed into distinct classes of advanced pharmacophores.

Divergent synthetic workflows utilizing 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile.

Validated Experimental Protocols

Protocol A: Biocatalytic Enantioselective Nitrile Hydrolysis

Objective: Convert the nitrile group to a β-amino amide without racemizing the chiral center at the β-position. Causality: Traditional chemical hydrolysis of β-amino nitriles using strong acids or bases frequently triggers a retro-Michael elimination (yielding unwanted cinnamic acid derivatives) or causes complete racemization of the stereocenter. Utilizing whole-cell biocatalysis with Rhodococcus erythropolis AJ270 circumvents these issues. The microbial nitrile hydratase and amidase enzymes operate at ambient temperatures and neutral pH, preserving absolute stereointegrity while delivering exceptional enantiomeric excess (e.e.)[5].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 10 mmol of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile in 5 mL of DMSO. Rationale: The substrate is highly lipophilic; DMSO ensures homogeneous dispersion and bioavailability to the microbial cells in the aqueous buffer without denaturing the enzymes.

• Biocatalyst Suspension: Suspend resting cells of R. erythropolis AJ270 (equivalent to 20 mg dry cell weight/mL) in 95 mL of 0.1 M potassium phosphate buffer (pH 7.2).

• Reaction Execution: Add the DMSO substrate solution dropwise to the cell suspension. Incubate the mixture at 30°C in an orbital shaker at 200 rpm.

• Self-Validating Monitoring: Withdraw 100 μL aliquots every 12 hours. Extract with ethyl acetate and analyze via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 80:20). Validation Condition: The reaction is deemed complete and self-validated when the starting material peak area is <2% relative to the product peak at 210 nm, confirming >98% conversion.

• Workup: Centrifuge the mixture at 8000 rpm for 15 minutes to pellet the cells. Extract the supernatant with ethyl acetate (3 × 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiopure β-amino amide.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Arylate the 2-bromo position to synthesize a biaryl β-amino nitrile. Causality: Free primary amines can poison palladium catalysts or undergo competitive Buchwald-Hartwig amination. However, the strong inductive electron withdrawal from the adjacent 3-fluoro substituent sufficiently weakens the C-Br bond, allowing rapid oxidative addition. By utilizing a highly active, sterically bulky ligand like XPhos and a biphasic solvent system, the desired C-C coupling outpaces any competitive C-N coupling, eliminating the need for transient amine protection[4].

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (1.0 equiv, 5 mmol), the desired arylboronic acid (1.2 equiv, 6 mmol), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and anhydrous K₃PO₄ (2.0 equiv, 10 mmol).

• Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask and backfill with ultra-high purity N₂ (repeat 3 times) to establish a strict inert atmosphere.

• Solvent Addition: Inject 25 mL of a degassed 1,4-dioxane/H₂O mixture (4:1 v/v) via syringe. Rationale: The 4:1 ratio is critical; dioxane solubilizes the organic substrates and catalyst, while water dissolves the K₃PO₄ base, facilitating the crucial transmetalation step at the biphasic interface.

• Execution: Heat the reaction mixture to 80°C in a pre-heated oil bath for 6–8 hours.

• Self-Validating Monitoring: Monitor via TLC (Hexane/EtOAc 3:1). Validation Condition: Complete consumption of the UV-active starting material spot (Rf ~0.4) and emergence of a highly fluorescent biaryl product spot (Rf ~0.3).

• Workup: Cool to room temperature, dilute with 50 mL H₂O, and extract with EtOAc (3 × 30 mL). Wash the combined organics with brine, dry over MgSO₄, and purify via silica gel flash chromatography.

Quantitative Data Summary

The table below summarizes the expected quantitative outcomes of the downstream transformations utilizing this intermediate, highlighting the superiority of optimized protocols over traditional methods.

Transformation	Catalyst / Reagent System	Yield (%)	Enantiomeric Excess (e.e. %)	Primary Application
Nitrile Hydrolysis (Amide)	R. erythropolis AJ270 (Biocatalytic)	88 - 94%	> 99%	DPP-4 Inhibitor Scaffolds
Nitrile Hydrolysis (Acid)	6N HCl, Reflux (Chemical)	65 - 72%	Racemic (0%)	General β-amino acid derivatives
Suzuki Cross-Coupling	Pd₂(dba)₃, XPhos, K₃PO₄	85 - 91%	Retained from starting material	Biaryl pharmacophore generation
Nitrile Reduction	Raney-Ni, H₂ (50 psi), NH₃/MeOH	82 - 87%	Retained from starting material	1,3-Diamine heterocycle precursors

References

• 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)
• Source: Journal of Medicinal Chemistry (via ResearchGate)
• Source: PubMed (NIH)
• Source: PMC (NIH)
• Source: The Journal of Organic Chemistry (ACS Publications)

Sources

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• 3. Unraveling the Antihyperglycemic Effects of Dipeptyl Peptidase-4 Inhibitors in Rodents: A Multi-Faceted Approach Combining Effects on Glucose Homeostasis, Molecular Docking, and ADMET Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nitrile biotransformations for the synthesis of highly enantioenriched beta-hydroxy and beta-amino acid and amide derivatives: a general and simple but powerful and efficient benzyl protection strategy to increase enantioselectivity of the amidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Palladium-Catalyzed Cross-Coupling Reactions with 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile

Introduction

Palladium-catalyzed cross-coupling reactions represent a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with unparalleled efficiency and precision.[1] These transformations are fundamental to the discovery and development of novel pharmaceuticals, agrochemicals, and functional materials. This guide provides an in-depth technical overview and detailed experimental protocols for the application of several key palladium-catalyzed cross-coupling reactions to a specific, functionally rich substrate: 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile.

The target substrate is a valuable synthetic intermediate, featuring a sterically encumbered aryl bromide scaffold decorated with both a nucleophilic primary amine and a versatile nitrile group. This unique combination of features presents both challenges and opportunities in molecular design. This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights into reaction optimization, mechanistic considerations, and practical execution.

Substrate Analysis: Critical Factors for Successful Coupling

The successful functionalization of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile requires a nuanced understanding of its structural attributes. The interplay of steric, electronic, and functional group effects dictates the optimal choice of catalyst, ligand, and reaction conditions.

• Steric Hindrance: The bromine atom is located at the C2 position, ortho to a bulky 3-amino-3-cyanopropyl substituent. This steric congestion around the reaction center can significantly impede the initial oxidative addition step in the catalytic cycle.[2][3][4] To overcome this, the use of palladium catalysts equipped with bulky, electron-rich phosphine ligands is imperative. These ligands, such as the Buchwald biarylphosphines (e.g., XPhos, SPhos) or ferrocenylphosphines, create a coordinatively unsaturated and highly reactive Pd(0) species that can efficiently access the hindered C-Br bond.[3][5]

• Electronic Effects: The presence of a fluorine atom at the C3 position (ortho to the site of substitution) exerts a strong electron-withdrawing inductive effect. This effect can polarize the C-Br bond, rendering it more susceptible to oxidative addition by the electron-rich palladium(0) catalyst.[6][7][8] This electronic activation can partially counteract the negative impact of steric hindrance.

• Functional Group Compatibility: The substrate contains two key functional groups that require careful consideration:

  • Primary Amine (-NH2): This group is nucleophilic and basic. It can potentially coordinate to the palladium center, potentially inhibiting catalysis. In reactions involving other nucleophiles (e.g., Buchwald-Hartwig amination with a different amine), it can act as a competing substrate. The choice of a mild base and controlled temperatures is often sufficient to prevent unwanted side reactions.

  • Nitrile (-CN): The nitrile group is generally robust and well-tolerated in a wide range of palladium-catalyzed reactions.[9] It is not typically a source of interference under the conditions described herein.

Core Application Protocols

This section provides detailed, step-by-step protocols for four fundamental palladium-catalyzed cross-coupling reactions, tailored for the specific challenges of the target substrate.

A. Suzuki-Miyaura Coupling: For C(sp²)-C(sp²) Bond Formation

The Suzuki-Miyaura reaction is an exceptionally powerful method for constructing biaryl linkages, which are common motifs in pharmaceutical agents.[10][11] The reaction couples the aryl bromide with an organoboron reagent, typically a boronic acid or its ester, in the presence of a base.

• Catalyst System: A combination of a palladium(II) precatalyst like Pd(OAc)₂ and a bulky biarylphosphine ligand such as SPhos is selected. The ligand's steric bulk facilitates the reductive elimination step and stabilizes the active Pd(0) species, which is crucial for coupling sterically hindered partners.[2][5]

• Base: Potassium phosphate (K₃PO₄) is a moderately strong base that is highly effective in promoting the transmetalation step by activating the boronic acid, without causing undesired side reactions with the substrate's amino group.[11]

• Solvent System: A biphasic solvent system of toluene and water is employed. Toluene solubilizes the organic components, while water dissolves the inorganic base, facilitating the crucial transmetalation step at the phase interface.[5]

Caption: General workflow for Suzuki-Miyaura coupling.

• Preparation: To a flame-dried Schlenk flask containing a magnetic stir bar, add 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (1.0 mmol, 272 mg), 4-methoxyphenylboronic acid (1.2 mmol, 182 mg), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg), SPhos (0.04 mmol, 16.4 mg), and potassium phosphate (K₃PO₄, 2.0 mmol, 424 mg).

• Inerting: Seal the flask with a septum, and evacuate and backfill with argon gas. Repeat this cycle three times.

• Solvent Addition: Add degassed toluene (5 mL) and degassed deionized water (0.5 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-18 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired product.

Component	M.W. ( g/mol )	Amount (mmol)	Equivalents
Substrate	272.12	1.0	1.0
4-Methoxyphenylboronic Acid	151.96	1.2	1.2
Pd(OAc)₂	224.50	0.02	0.02
SPhos	410.48	0.04	0.04
K₃PO₄	212.27	2.0	2.0
Conditions	Toluene/H₂O (10:1), 100 °C, 12-18 h
Expected Yield	75-90%

B. Buchwald-Hartwig Amination: For C(sp²)-N Bond Formation

The Buchwald-Hartwig amination is a premier method for forming C-N bonds, enabling the synthesis of a wide variety of arylamines.[12][13] For this substrate, the goal is to couple a new amine to the aryl bromide, which requires careful condition selection to avoid reaction at the existing primary amine. Coupling with a secondary amine like morpholine is a representative example.

• Catalyst System: A third-generation (G3) precatalyst, BrettPhos Pd G3, is chosen. These precatalysts are highly active and air-stable, ensuring efficient catalysis even with challenging, sterically hindered substrates.[14] BrettPhos is particularly effective for coupling with a broad range of amines.

• Base: Sodium tert-butoxide (NaOtBu) is a strong, non-nucleophilic base required to deprotonate the incoming amine, forming the active amine nucleophile without competing in the coupling reaction.[9][15]

• Solvent: Anhydrous toluene is used as the solvent to prevent quenching of the strong base and to maintain a non-protic environment, which is critical for the stability of the palladium-amido intermediate.

• Preparation: In a glovebox, add 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (1.0 mmol, 272 mg), BrettPhos Pd G3 precatalyst (0.02 mmol, 18.1 mg), and sodium tert-butoxide (NaOtBu, 1.4 mmol, 135 mg) to an oven-dried vial with a stir bar.

• Reagent Addition: Add anhydrous, degassed toluene (5 mL), followed by morpholine (1.2 mmol, 105 µL).

• Reaction: Seal the vial and remove it from the glovebox. Place it in a preheated heating block at 100 °C and stir for 16-24 hours.

• Workup: Cool the reaction to room temperature. Pass the mixture through a short plug of Celite, washing with ethyl acetate (20 mL). Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a minimal amount of dichloromethane and purify by flash column chromatography (eluent: hexane/ethyl acetate gradient) to isolate the N-arylated product.

Component	M.W. ( g/mol )	Amount (mmol)	Equivalents
Substrate	272.12	1.0	1.0
Morpholine	87.12	1.2	1.2
BrettPhos Pd G3	906.44	0.02	0.02
NaOtBu	96.10	1.4	1.4
Conditions	Toluene, 100 °C, 16-24 h
Expected Yield	70-85%

C. Sonogashira Coupling: For C(sp²)-C(sp) Bond Formation

The Sonogashira coupling provides a direct route to aryl alkynes, which are versatile intermediates in organic synthesis.[16][17] The reaction typically employs a dual catalyst system of palladium and copper(I).[18]

• Catalyst System: The classic combination of Pd(PPh₃)₂Cl₂ and copper(I) iodide (CuI) is highly reliable. Palladium catalyzes the main cross-coupling cycle, while copper(I) facilitates the formation of a copper(I) acetylide intermediate, which speeds up the crucial transmetalation step.[17]

• Base/Solvent: Triethylamine (Et₃N) serves a dual role. It acts as the base to deprotonate the terminal alkyne and neutralize the HBr formed during the reaction. It also functions as the solvent, providing a suitable medium for the reaction.[18]

• Co-solvent: Tetrahydrofuran (THF) is often used as a co-solvent to ensure complete dissolution of the aryl halide substrate.

• Preparation: To a Schlenk flask with a stir bar, add 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (1.0 mmol, 272 mg), Pd(PPh₃)₂Cl₂ (0.03 mmol, 21 mg), and CuI (0.06 mmol, 11.4 mg).

• Inerting: Seal the flask and subject it to three cycles of evacuation and backfilling with argon.

• Solvent/Reagent Addition: Add degassed THF (5 mL) and degassed triethylamine (Et₃N, 10 mL) via syringe. Then, add phenylacetylene (1.1 mmol, 121 µL) dropwise.

• Reaction: Stir the reaction mixture at room temperature for 12 hours. If the reaction is sluggish, gentle heating to 40-50 °C may be applied.

• Workup: Remove the solvents under reduced pressure. Redissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous ammonium chloride (NH₄Cl, 2 x 15 mL) to remove copper salts, followed by brine (15 mL).

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography (eluent: hexane/ethyl acetate gradient).

Component	M.W. ( g/mol )	Amount (mmol)	Equivalents
Substrate	272.12	1.0	1.0
Phenylacetylene	102.14	1.1	1.1
Pd(PPh₃)₂Cl₂	701.90	0.03	0.03
CuI	190.45	0.06	0.06
Conditions	THF/Et₃N, Room Temp, 12 h
Expected Yield	80-95%

D. Palladium-Catalyzed Cyanation: For C(sp²)-CN Bond Formation

While the substrate already contains a nitrile, this protocol describes the conversion of the aryl bromide to a second nitrile group, producing a dinitrile compound. This transformation is valuable for accessing key intermediates for heterocycle synthesis. Modern protocols favor less toxic cyanide sources over reagents like Zn(CN)₂.[19]

• Cyanide Source: Potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) is chosen as a non-toxic, air-stable, and inexpensive source of cyanide.[20] It is significantly safer to handle than alkali metal cyanides or zinc cyanide.

• Catalyst System: The combination of Pd₂(dba)₃ and a robust ligand like 1,1'-Bis(diphenylphosphino)ferrocene (dppf) is highly effective for cyanation reactions. The dppf ligand's wide bite angle promotes the reductive elimination of the aryl nitrile product.[19]

• Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) is used to dissolve the inorganic cyanide source and facilitate the reaction.

• Preparation: In a Schlenk tube, combine 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (1.0 mmol, 272 mg), potassium hexacyanoferrate(II) trihydrate (K₄[Fe(CN)₆]·3H₂O, 0.4 mmol, 169 mg), Pd₂(dba)₃ (0.01 mmol, 9.2 mg), dppf (0.02 mmol, 11.1 mg), and sodium carbonate (Na₂CO₃, 2.0 mmol, 212 mg).

• Inerting: Evacuate and backfill the tube with argon three times.

• Solvent Addition: Add anhydrous, degassed DMF (4 mL) via syringe.

• Reaction: Seal the tube and heat the mixture in a preheated oil bath at 120 °C for 24 hours.

• Workup: Cool to room temperature and dilute with ethyl acetate (30 mL) and water (20 mL). Filter the mixture through Celite to remove insoluble iron salts. Separate the filtrate layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (3 x 20 mL) to remove residual DMF, dry over Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography.

Component	M.W. ( g/mol )	Amount (mmol)	Equivalents
Substrate	272.12	1.0	1.0
K₄[Fe(CN)₆]·3H₂O	422.39	0.4	0.4
Pd₂(dba)₃	915.72	0.01	0.01
dppf	554.57	0.02	0.02
Na₂CO₃	105.99	2.0	2.0
Conditions	DMF, 120 °C, 24 h
Expected Yield	65-80%

General Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	- Inactive catalyst (decomposed precatalyst or ligand).- Insufficiently inert atmosphere (O₂ poisoning).- Poor quality reagents or solvents.- Insufficient temperature.	- Use a fresh catalyst/ligand or a more robust precatalyst (e.g., G3/G4).- Ensure proper degassing of solvents and use of Schlenk/glovebox techniques.- Use freshly distilled/anhydrous solvents.- Increase reaction temperature in 10 °C increments.
Formation of Debrominated Side Product	- Presence of water or protic impurities.- β-Hydride elimination from Pd-H species.	- Use anhydrous solvents and reagents.- Ensure the base is sufficiently strong and non-nucleophilic.- Screen different ligands; sometimes a more electron-rich ligand can favor reductive elimination over side reactions.
Decomposition of Starting Material	- Reaction temperature is too high.- Base is too strong or incompatible with functional groups.	- Lower the reaction temperature.- Screen milder bases (e.g., K₂CO₃, CsF instead of NaOtBu).

Visual Summary of Transformations

Caption: Synthetic pathways from the core substrate.

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• 14. pubs.acs.org [pubs.acs.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 19. researchgate.net [researchgate.net]
• 20. US7595417B2 - Cyanation of aromatic halides - Google Patents [patents.google.com]

Application Note: Chemoselective N-Protection of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile for Pharmaceutical Synthesis

Abstract

This guide provides detailed protocols and strategic insights for the N-protection of the primary amino group in 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile, a key intermediate in pharmaceutical development. The presence of multiple reactive sites—a primary amine, a nitrile, and an aryl bromide—necessitates a highly chemoselective approach. This document outlines robust protocols for the introduction of the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) protecting groups, explaining the mechanistic rationale behind reagent selection and reaction conditions to ensure high-yield, selective protection while preserving the integrity of other functional groups. This note is intended for researchers, scientists, and drug development professionals engaged in multi-step organic synthesis.

Introduction and Substrate Analysis

In the synthesis of complex pharmaceutical agents, the temporary masking of reactive functional groups is a foundational strategy.[1] The primary amino group is highly nucleophilic and basic, often requiring protection to prevent unwanted side reactions during subsequent synthetic transformations.[2] The substrate, 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile, presents a specific challenge due to its trifunctional nature. A successful protection strategy must be highly chemoselective, modifying the amine exclusively while leaving the nitrile and the aryl bromide moieties untouched.

• Primary Amine: The target for protection. Its nucleophilicity makes it susceptible to acylation, alkylation, and other reactions.

• Aryl Bromide: A versatile synthetic handle, particularly for cross-coupling reactions (e.g., Suzuki, Heck). Conditions that might lead to its reduction or premature reaction must be avoided.

• Nitrile Group: Can be sensitive to strongly acidic or basic conditions, which could lead to hydrolysis. Reductive conditions also pose a risk.

Therefore, the choice of protecting group and the associated reaction conditions are critical. The tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups are two of the most widely used amine protecting groups due to their reliable introduction methods and orthogonal deprotection strategies.[3][4]

Recommended Protection Protocols

Two primary protocols are recommended for the N-protection of the target substrate: Boc protection for its acid-lability and Cbz protection for its removal by hydrogenolysis, offering orthogonal strategic options for complex syntheses.[5]

Protocol 1: N-tert-Butoxycarbonyl (Boc) Protection

The Boc group is an excellent choice due to its stability under a wide range of non-acidic conditions, including those involving nucleophiles, bases, and catalytic hydrogenation.[3][6] This makes it compatible with subsequent modifications involving the aryl bromide. Deprotection is cleanly achieved under acidic conditions.[7]

Reaction Principle & Mechanism The reaction proceeds via nucleophilic attack of the primary amine on one of the carbonyl carbons of di-tert-butyl dicarbonate (Boc₂O).[4][8] A base is typically used to neutralize the protonated amine intermediate. The resulting tert-butyl carbonate is unstable and decomposes into carbon dioxide and tert-butoxide.[9]

Caption: Mechanism of Boc protection.

Detailed Step-by-Step Methodology

• Dissolution: Dissolve 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (1.0 equiv) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) (approx. 0.1-0.2 M concentration).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA, 1.5 equiv) or diisopropylethylamine (DIPEA, 1.5 equiv), to the solution and stir for 5 minutes at room temperature.

• Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) either as a solid or dissolved in a small amount of the reaction solvent.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours). The reaction should not be run in a closed system to allow for the escape of CO₂ gas.[8]

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Redissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ solution (to remove acidic impurities), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel if necessary, typically using a hexane/ethyl acetate gradient.

Protocol 2: N-Benzyloxycarbonyl (Cbz) Protection

The Cbz group is valued for its robustness and its unique removal by catalytic hydrogenolysis, which is orthogonal to the acid-labile Boc group.[5][10] This allows for selective deprotection strategies in molecules containing both protecting groups.

Reaction Principle & Mechanism This protection follows a nucleophilic acyl substitution mechanism. The amine attacks the electrophilic carbonyl carbon of benzyl chloroformate (Cbz-Cl).[1][10] The reaction is performed in the presence of a base to neutralize the HCl byproduct, driving the reaction to completion.[11]

Caption: Experimental workflow for Cbz protection.

Detailed Step-by-Step Methodology

• Dissolution: Dissolve the amine substrate (1.0 equiv) in a biphasic solvent system, such as THF/water or dioxane/water (2:1 ratio).

• Base Addition: Add a base, such as sodium bicarbonate (NaHCO₃, 2.0 equiv) or sodium carbonate (Na₂CO₃, 2.0 equiv), to the solution.[11] Stir vigorously to create a suspension.

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add benzyl chloroformate (Cbz-Cl, 1.1 equiv) dropwise while maintaining vigorous stirring. Caution: Cbz-Cl is a lachrymator and should be handled in a fume hood.[12]

• Reaction: Allow the reaction to slowly warm to room temperature and stir until TLC analysis indicates complete consumption of the starting amine (typically 3-6 hours).

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl and brine to remove the base and any aqueous residues.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product is often pure enough for subsequent steps but can be further purified by silica gel chromatography if needed.

Comparative Analysis and Strategic Considerations

The choice between Boc and Cbz protection depends on the planned synthetic route.

Feature	Boc Protection	Cbz Protection
Protecting Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl Chloroformate (Cbz-Cl)
Reaction Conditions	Mild, often room temp, non-aqueous or aqueous	Mild, 0°C to room temp, typically biphasic (aqueous/organic)
Stability	Stable to base, nucleophiles, hydrogenolysis[3]	Stable to mild acid and base[5]
Deprotection Method	Strong acid (e.g., TFA, HCl)[4][7]	Catalytic Hydrogenolysis (H₂/Pd-C)[1][10] or strong acids (HBr/AcOH)[13]
Key Advantage	Orthogonal to Cbz; stable to reductive conditions	Orthogonal to Boc; stable during many transformations
Consideration for Substrate	Excellent choice if subsequent steps involve reduction or organometallic chemistry.	Ideal if acidic conditions must be avoided. Hydrogenolysis may affect other reducible groups if present.

Orthogonality is Key: The primary advantage of having these two protocols is their orthogonality. A Boc group can be removed with acid without affecting a Cbz group, and a Cbz group can be removed by hydrogenation without cleaving a Boc group.[3][4][5] This allows for the differential protection and deprotection of multiple amine sites within a more complex molecule. For the specified substrate, the aryl bromide is generally stable to the acidic deprotection of Boc groups. However, during the hydrogenolysis of a Cbz group, there is a risk of de-bromination. Careful selection of catalyst (e.g., Pd/C) and conditions is necessary to minimize this side reaction.

Conclusion

The N-protection of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile can be achieved with high chemoselectivity and yield using either Boc or Cbz protecting groups. The Boc protection protocol offers robustness towards a wide array of synthetic conditions, with a straightforward acidic deprotection. The Cbz protocol provides a stable alternative that is removable under neutral hydrogenolysis conditions. The selection between these two reliable methods should be based on the overall synthetic strategy, particularly the nature of subsequent reaction steps and deprotection requirements.

References

• Ningbo Innopharmchem Co., Ltd. (n.d.). The Chemistry of Amine Protection: Benzyl Chloroformate Explained. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + Base). Retrieved from [Link]

• Organic Syntheses. (n.d.). DI-tert-BUTYL DICARBONATE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• J&K Scientific LLC. (2026, February 8). BOC Protection and Deprotection. Retrieved from [Link]

• Pearson. (n.d.). Provide a mechanism for the protection of the amine as the benzylcarbamate shown in Figure 26.33(a). Retrieved from [Link]

• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines. Retrieved from [Link]

• Scattolin, T., Deckers, K., & Schoenebeck, F. (2019). Facile N-Cbz cleavage by stoichiometric sulfonic acid in HFIP. ACS Omega, 4(5), 8564-8566.

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

• Technical Disclosure Commons. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Retrieved from [Link]

• Gopi, H. N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Scientific Reports, 10(1), 10145.

• ResearchGate. (2026, February 7). Convenient Synthesis of Protected Primary Amines from Nitriles. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Boc Deprotection. Retrieved from [Link]

• Vinayagam, V., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl₃ and HFIP. The Journal of Organic Chemistry, 89(9), 5665-5674.

• ACS GCI Pharmaceutical Roundtable. (2026, March 10). BOC Deprotection. Retrieved from [Link]

• Wikipedia. (n.d.). Benzyl chloroformate. Retrieved from [Link]

• Gemo, A. A., et al. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. Organic Process Research & Development, 23(1), 93-100.

• Common Organic Chemistry. (n.d.). Benzyl Chloroformate. Retrieved from [Link]

• Scattolin, T., et al. (2022). A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol. Organic Letters, 24(20), 3736-3740.

• Organic Chemistry. (2021, September 30). Adding Cbz Protecting Group Mechanism. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Organic Chemistry Portal. (2019, October 2). Cbz-Protected Amino Groups. Retrieved from [Link]

• Royal Society of Chemistry. (2013, July 17). Dual protection of amino functions involving Boc. Retrieved from [Link]

• Indian Journal of Advances in Chemical Science. (n.d.). A Green and Convenient Protocol for the Chemoselective N-Benzyloxycarbonylation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]

• American Chemical Society. (2022, May 13). A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol. Organic Letters, 24(20), 3736-3740.

• Synple Chem. (n.d.). Application Note – N-Boc protection. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). One-pot, chemoselective synthesis of secondary amines from aryl nitriles using a PdPt–Fe₃O₄ nanoparticle catalyst. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemoselective Primary Amination of Aryl Boronic Acids by PIII/PV=O-Catalysis: Synthetic Capture of the Transient Nef Intermediate HNO. Retrieved from [Link]

• American Chemical Society. (2022, July 25). General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis. The Journal of Organic Chemistry, 87(16), 10799-10811.
• American Chemical Society. (2022, May 12). Chemoselective Primary Amination of Aryl Boronic Acids by PIII/PV═O-Catalysis: Synthetic Capture of the Transient Nef Intermediate HNO. Journal of the American Chemical Society, 144(20), 9039-9046.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. jk-sci.com [jk-sci.com]
• 8. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 9. Boc Protection Mechanism (Boc2O + Base) [commonorganicchemistry.com]
• 10. total-synthesis.com [total-synthesis.com]
• 11. benchchem.com [benchchem.com]
• 12. Benzyl Chloroformate [commonorganicchemistry.com]
• 13. tdcommons.org [tdcommons.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing yield and purity bottlenecks during the synthesis of 3-amino-3-(2-bromo-3-fluorophenyl)propanenitrile.

This critical β -amino nitrile is typically synthesized via the stereoselective addition of an acetonitrile anion to an imine derived from 2-bromo-3-fluorobenzaldehyde. To ensure high diastereoselectivity and yield, the gold-standard approach utilizes Ellman’s chiral sulfinamide auxiliary[1]. Because sulfinamides contain a nucleophilic nitrogen, they readily form stable, highly electrophilic chiral imines[2], which dictate the stereochemical outcome of the subsequent nucleophilic addition[3].

Quantitative Data & Reaction Parameters

To establish a baseline for your experiments, compare your current metrics against our validated process parameters below. Deviations from these targets often indicate reagent degradation or thermal mismanagement.

Reaction Stage	Key Reagents	Optimal Temp	Target Yield	Critical Quality Attribute (CQA)
1. Imine Condensation	Ti(OEt)₄, THF	25 °C	>85%	Complete aldehyde consumption
2. Anion Addition	n-BuLi, CH₃CN, THF	-78 °C	70–80%	High diastereomeric ratio (dr >95:5)
3. Deprotection	4M HCl in Dioxane	0 °C to 25 °C	>90%	Total absence of tert-butyl signal

Synthetic Workflow Visualization

Fig 1: Three-stage synthetic workflow for 3-amino-3-(2-bromo-3-fluorophenyl)propanenitrile.

Self-Validating Experimental Protocols

Do not proceed blindly from one step to the next. Use the built-in self-validation checkpoints to guarantee the integrity of your intermediates.

Stage 1: Imine Condensation

Causality: Water generation drives the condensation equilibrium backward. Ti(OEt)₄ is selected over weaker Lewis acids because it serves a dual purpose: it activates the aldehyde for nucleophilic attack and irreversibly scavenges water by forming insoluble TiO₂, forcing the reaction to completion[1].

• Dissolve 2-bromo-3-fluorobenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in anhydrous THF (0.5 M).

• Add freshly distilled Ti(OEt)₄ (2.0 eq) dropwise at room temperature.

• Stir for 12–18 hours under an inert argon atmosphere.

• Quench with an equal volume of saturated aqueous NaHCO₃, filter the resulting white TiO₂ slurry through Celite, and extract with EtOAc.

• Self-Validation Checkpoint: Run a crude ¹H NMR. The aldehyde proton at ~10.2 ppm must be completely absent, replaced by the imine C-H singlet at ~8.5–8.8 ppm. If the aldehyde peak persists, your Ti(OEt)₄ has hydrolyzed; discard and restart with fresh reagent.

Stage 2: Acetonitrile Anion Addition

Causality: The addition of C-H bonds to polarized imines requires highly reactive nucleophiles[4]. However, lithioacetonitrile is thermally unstable. Strict cryogenic control prevents the anion from acting as a base and triggering self-condensation.

• In a flame-dried flask, dissolve anhydrous acetonitrile (1.5 eq) in THF (0.2 M) and cool to strictly -78 °C.

• Add n-BuLi (1.4 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes at -78 °C to form the lithioacetonitrile anion.

• Pre-cool a solution of the N-tert-butanesulfinyl imine (1.0 eq in THF) to -78 °C and add it dropwise to the anion solution via cannula over 20 minutes.

• Stir at -78 °C for 2 hours, then quench cold with saturated aqueous NH₄Cl.

• Self-Validation Checkpoint: Analyze the crude mixture by LC-MS. The desired product will show an[M+H]⁺ mass corresponding to the N-sulfinyl β -amino nitrile. A major peak at m/z 83 (aminocrotonitrile) indicates thermal degradation of your lithioacetonitrile.

Stage 3: Sulfinyl Deprotection

Causality: Dioxane provides a polar, aprotic environment that solubilizes the intermediate, while anhydrous HCl selectively cleaves the sulfinyl N-S bond. Aqueous acids are avoided to prevent the premature hydrolysis of the sensitive nitrile group into an amide or carboxylic acid.

• Dissolve the N-sulfinyl β -amino nitrile in a 1:1 mixture of MeOH and 4M HCl in dioxane (0.2 M) at 0 °C.

• Allow the mixture to warm to room temperature and stir for 45 minutes.

• Concentrate the solution in vacuo to yield the crude HCl salt. Triturate with diethyl ether to remove organic impurities.

• Self-Validation Checkpoint: In the ¹H NMR of the isolated salt, the massive 9-proton singlet at ~1.2 ppm (tert-butyl group) must be completely absent.

Troubleshooting Guides & FAQs

Q1: My imine condensation stalls at 60-70% conversion, even with extended reaction times. How can I drive it to completion? A: This is almost always a reagent quality issue. Ti(OEt)₄ is highly hygroscopic. If your bottle has been opened multiple times, atmospheric moisture has pre-hydrolyzed the titanium, destroying its ability to act as a water scavenger. Fix: Purchase fresh Ti(OEt)₄ or distill your current batch. For highly unreactive batches, adding activated 4Å molecular sieves to the THF solution can provide secondary water scavenging capacity.

Q2: During the addition of the acetonitrile anion to the sulfinyl imine, I get low yields and a complex mixture of side products. What is going wrong? A: You are likely losing your nucleophile to thermal degradation. Lithioacetonitrile (LiCH₂CN) is highly unstable. If the internal temperature of your reaction flask rises above -40 °C—often caused by adding the room-temperature imine solution too quickly—the lithioacetonitrile acts as a base rather than a nucleophile. It deprotonates unreacted acetonitrile, triggering a self-condensation cascade that yields aminocrotonitrile. Fix: Ensure your cooling bath is well-maintained with dry ice and acetone. Pre-cool the imine solution to -78 °C before adding it, and use a syringe pump or slow cannula transfer to prevent localized temperature spikes.

Fig 2: Competing mechanistic pathways during the lithioacetonitrile addition step.

Q3: I am losing my final β -amino nitrile product during the aqueous workup after deprotection. How can I improve recovery? A: The free primary amine (especially with a polar nitrile group) is highly polar and partially water-soluble. If your aqueous phase is neutral or slightly acidic, the amine remains protonated and will not partition into your organic solvent. Fix: Avoid aqueous extraction entirely if possible by isolating the product directly as the HCl salt via precipitation (trituration with ether). If the free base is strictly required, basify the aqueous layer to pH 10 with saturated Na₂CO₃ and extract multiple times with a highly polar organic mixture, such as Dichloromethane/Methanol (9:1).

Sources

• 1. d-nb.info [d-nb.info]
• 2. Sulfinamide Crossover Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Transition Metal-Catalyzed C–H Bond Addition to Carbonyls, Imines, and Related Polarized π-Bonds - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing impurities during the scale-up of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile

Welcome to the Technical Support Center for the scale-up synthesis of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile .

As a highly functionalized β-amino nitrile, this compound is a critical building block in drug development. Its synthesis relies heavily on the use of Ellman’s auxiliary (tert-butanesulfinamide) to establish the chiral amine center with predictable stereocontrol and scalability[1]. However, the presence of the ortho-bromo and meta-fluoro substituents on the aromatic ring introduces significant chemoselectivity challenges during scale-up, particularly regarding halogen-metal exchange, epimerization, and nitrile hydrolysis.

This guide provides field-proven troubleshooting insights, mechanistic causality, and self-validating protocols to ensure high yield and stereopurity during kilogram-scale campaigns.

Mechanistic Pathway & Impurity Workflow

Understanding the exact points where impurities diverge from the main synthetic pathway is critical for process control. The workflow below maps the three-step sequence and highlights the high-risk junctions.

Figure 1: Mechanistic workflow for the scale-up synthesis of the target β-amino nitrile.

Troubleshooting FAQs

Q1: I am seeing significant debromination (formation of the des-bromo impurity) during the acetonitrile addition step. How do I suppress this? A: This is caused by competitive halogen-metal exchange. The 2-bromo position is highly activated by the adjacent electronegative fluorine atom. If you are using a highly nucleophilic base like n-BuLi to deprotonate the acetonitrile, the base will preferentially attack the bromine atom, forming a lithiated aryl species that yields the des-bromo impurity upon quenching. Solution: Switch to a sterically hindered, non-nucleophilic base such as Lithium bis(trimethylsilyl)amide (LiHMDS). LiHMDS acts strictly as a base to deprotonate the acetonitrile without interacting with the aromatic ring[2].

Q2: The diastereomeric excess (de) drops from 98% in the lab to 85% upon scaling up the imine addition to 1kg. What is causing this loss of stereocontrol? A: The addition of lithiated acetonitrile to the sulfinyl imine is highly exothermic. On a small scale, heat dissipates rapidly. On a kilogram scale, heat transfer limitations cause localized temperature spikes (hot spots). Elevated temperatures lead to reversible addition (retro-Mannich pathways) and a breakdown of the facial selectivity governed by the chiral auxiliary[1]. Solution: Implement continuous flow processing or controlled multi-point addition. Ensure the internal temperature of the reactor never exceeds -65°C.

Q3: During the final acidic deprotection, I am detecting a major byproduct with an[M+18] mass. How can I prevent this? A: The [M+18] peak corresponds to the hydration of the target nitrile group to a primary amide. Nitriles are highly susceptible to Pinner-type hydrolysis in the presence of strong acids and trace water. Solution: The deprotection must be performed under strictly anhydrous conditions. Use anhydrous 4M HCl in 1,4-dioxane combined with anhydrous methanol. Do not introduce aqueous workups until the acid has been completely neutralized with a cold base[3].

Q4: High levels of unreacted aldehyde remain during the sulfinyl imine formation, even after 24 hours of stirring. A: Imine condensation is an equilibrium process. The water generated during the reaction pushes the equilibrium backward, stalling conversion. Solution: Utilize Titanium(IV) ethoxide (Ti(OEt)₄). It acts dually as a Lewis acid to activate the aldehyde and as an irreversible water scavenger (forming insoluble TiO₂), driving the reaction to >99% completion[1].

Quantitative Data: Process Optimization

Table 1: Influence of Base Selection on the Acetonitrile Addition Step Data demonstrates the critical need to avoid nucleophilic bases to prevent halogen-metal exchange.

Base Reagent	pKa	Nucleophilicity	Des-bromo Impurity (%)	Yield of Protected Nitrile (%)
n-Butyllithium (n-BuLi)	~50	High	35.0%	42.0%
Lithium diisopropylamide (LDA)	36	Low	4.5%	78.5%
LiHMDS	26	Very Low	< 0.5%	92.0%

Table 2: Impact of Deprotection Conditions on Amide Byproduct Formation Data highlights the sensitivity of the nitrile group to trace water during acidic cleavage.

Acid Source	Solvent System	Water Content (KF)	Amide Impurity (%)	Target Amine Yield (%)
Aqueous HCl (3M)	THF	> 50%	18.5%	70.2%
Trifluoroacetic Acid (TFA)	DCM	< 0.1%	2.1%	85.0%
4M HCl in Dioxane	Anhydrous MeOH	< 0.05%	< 0.1%	96.5%

Step-by-Step Experimental Protocols

Protocol 1: Synthesis of the Sulfinyl Imine Intermediate

Self-Validating Metric: The reaction is deemed complete when GC-MS shows <1.0% AUC of the starting aldehyde.

• Charge a dry, nitrogen-purged reactor with 2-bromo-3-fluorobenzaldehyde (1.0 equiv) and anhydrous THF (3 volumes).

• Add (R)-tert-butanesulfinamide (1.05 equiv) to the stirring solution.

• Dropwise add Titanium(IV) ethoxide (Ti(OEt)₄, 2.0 equiv) over 30 minutes, ensuring the internal temperature remains below 30°C.

• Stir the reaction mixture at 25°C for 18 hours.

• Quench the reaction by pouring it into an equal volume of saturated aqueous NaCl (brine) under vigorous stirring to precipitate titanium salts.

• Filter the resulting white suspension (TiO₂) through a pad of Celite, washing the filter cake thoroughly with ethyl acetate.

• Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the moisture-sensitive sulfinyl imine.

Protocol 2: Cryogenic Nucleophilic Addition of Acetonitrile

Self-Validating Metric: Internal temperature probes must confirm T < -65°C throughout the addition to guarantee dr > 98:2.

• In a separate dry reactor, charge anhydrous acetonitrile (1.5 equiv) and anhydrous THF (5 volumes).

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add LiHMDS (1.0 M in THF, 1.4 equiv) via a dropping funnel over 45 minutes. Maintain internal temperature < -70°C. Stir for 30 minutes to generate the lithiated acetonitrile species.

• Dissolve the sulfinyl imine (from Protocol 1) in anhydrous THF (2 volumes) and add it dropwise to the lithiated mixture over 2 hours. Critical: Ensure the internal temperature does not exceed -65°C.

• Stir for an additional 2 hours at -78°C.

• Quench the reaction at -78°C by the rapid addition of cold saturated aqueous NH₄Cl (3 volumes).

• Allow the mixture to warm to 20°C, extract with ethyl acetate, wash with brine, dry, and concentrate to yield the protected β-amino nitrile.

Protocol 3: Anhydrous Deprotection to the Target Amine

Self-Validating Metric: LC-MS must show complete disappearance of the sulfinyl mass without the appearance of the [M+18] amide mass.

• Dissolve the protected β-amino nitrile in anhydrous methanol (4 volumes) and cool to 0°C.

• Slowly add 4M HCl in 1,4-dioxane (3.0 equiv).

• Stir the solution at 0°C for 30 minutes, then allow it to warm to 20°C and stir for 2 hours.

• Concentrate the mixture in vacuo to remove volatiles (Do not heat the bath above 30°C to prevent thermal degradation).

• Suspend the resulting hydrochloride salt in cold MTBE (3 volumes) and carefully basify with cold 2M NaOH to pH 10-11.

• Extract the free amine into the organic layer, wash with brine, dry over Na₂SO₄, and concentrate to afford the final 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile .

References

• Benchchem.
• National Center for Biotechnology Information (PMC). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides.
• The Journal of Organic Chemistry (ACS). Stereoselective Synthesis of anti-N-Protected 3-Amino-1,2-epoxides by Nucleophilic Addition to N-tert-Butanesulfinyl Imine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chiral Resolution of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile

Welcome to the Technical Support Center for the chiral resolution of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile . As a critical beta-amino nitrile building block in pharmaceutical development, this molecule presents unique physicochemical challenges due to its primary amine, adjacent stereocenter, and electron-withdrawing cyanomethyl group.

This guide provides field-proven troubleshooting, self-validating methodologies, and data-driven insights to help researchers and process chemists optimize their enantiomeric separation workflows.

Decision matrix for selecting the optimal chiral resolution pathway based on project scale.

Module 1: Preparative Supercritical Fluid Chromatography (SFC)

In , chiral stationary phases (CSPs) based on polysaccharides or crown ethers are particularly well-suited for separating racemic compounds containing primary amino groups[1].

Troubleshooting FAQs

Q: Why am I seeing severe peak tailing and poor resolution of the enantiomers on a Chiralpak AD-H column? A: Peak tailing for primary amines like 3-amino-3-(2-bromo-3-fluorophenyl)propanenitrile is caused by secondary interactions between the basic amine and residual acidic silanols on the silica support of the CSP. Causality & Fix: Add a basic modifier (e.g., 0.1% - 0.2% Diethylamine (DEA) or Ethanolamine) to your organic co-solvent. The basic additive competitively binds to the silanol active sites, masking them from the analyte. This sharpens the elution peaks and drastically improves the resolution factor (Rs).

Q: How do I scale up the SFC separation from analytical to preparative scale without losing enantiomeric purity? A: Scale-up requires maintaining identical mobile phase density and linear velocity. When moving from a 4.6 mm to a 21.2 mm ID column, scale the flow rate by the ratio of the squared radii (~21x). Do not overload the column; overloading causes the closely eluting enantiomer peaks to merge. Perform a loading study to find the maximum injection volume where Rs remains > 1.5.

Quantitative Data: SFC Column Screening

Typical screening results for beta-amino nitriles using standard polysaccharide CSPs.

Column (CSP)	Mobile Phase Modifier	Retention Time (R)	Retention Time (S)	Selectivity (α)	Resolution (Rs)
Chiralpak AD-H	20% MeOH + 0.1% DEA	4.2 min	5.8 min	1.55	3.2
Chiralcel OD-H	20% MeOH + 0.1% DEA	5.1 min	5.6 min	1.12	1.1
Chiralpak AS-H	20% EtOH + 0.1% DEA	6.3 min	8.1 min	1.38	2.4
Chiralcel OJ-H	20% EtOH + 0.1% DEA	4.8 min	4.8 min	1.00	0.0

Step-by-Step Methodology: Preparative SFC Workflow

Self-Validating Protocol: Post-preparative fractions are immediately cross-checked on an analytical SFC line to calculate the Enantiomeric Excess (ee%), ensuring the preparative cut-points are accurate.

• Sample Preparation: Dissolve racemic 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile in HPLC-grade methanol at a concentration of 50 mg/mL.

• Mobile Phase Preparation: Mix Methanol with 0.1% v/v Diethylamine (DEA).

• Equilibration: Equilibrate a Chiralpak AD-H preparative column (21.2 x 250 mm) with 80% CO₂ / 20% MeOH (with DEA) at 100 bar backpressure and 35°C.

• Injection & Elution: Inject the sample. Monitor UV absorbance at 220 nm.

• Fraction Collection: Collect the separated peaks based on threshold UV triggering.

• Recovery: Evaporate the solvent under reduced pressure (keeping bath temperature <40°C to prevent degradation of the nitrile) to yield the pure free base enantiomers.

Module 2: Classical Diastereomeric Salt ResolutionCrystallization-based methods remain the most industrially favored and scalable techniques for chiral separation[2]. As detailed in patent literature on chiral amino-nitriles, the target enantiomer selectively reacts with the chiral acid to form a diastereomeric salt, which can be isolated and recrystallized to achieve high optical purity[3].

Step-by-step workflow for the classical diastereomeric salt resolution using the half-eq method.

Troubleshooting FAQs

Q: I am using 1 equivalent of L-tartaric acid, but the precipitated salt has a very low enantiomeric excess (ee < 30%). How can I improve this? A: Using a full equivalent of resolving agent often co-precipitates the more soluble diastereomer, drastically lowering the ee. Causality & Fix: Implement the , which is a highly efficient refinement of traditional resolution, minimizing the formation of mixed diastereomeric species and reducing chiral agent consumption[2]. By adding only 0.5 equivalents of the chiral acid (alongside 0.5 equivalents of an achiral acid like HCl), you force thermodynamic competition. Only the least soluble diastereomeric salt crystallizes, often boosting the initial ee to >80%.

Q: The diastereomeric salt forms an oil or gel instead of crystallizing. What is the thermodynamic cause, and how do I fix it? A: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the diastereomeric salt is lower than the solvent's boiling point, or when the supersaturation level rapidly bypasses the metastable zone for crystallization. Fix:

• Switch to a solvent system with a lower dielectric constant (e.g., Isopropanol/Heptane instead of pure Methanol) to decrease solubility and promote rigid lattice formation.

• Lower the initial concentration to stay within the metastable zone.

• Seed the solution with pure diastereomeric crystals exactly at the cloud point to provide nucleation sites.

Quantitative Data: Resolving Agent Screening

Screening results utilizing Isopropanol (IPA) as the primary solvent.

Chiral Resolving Agent	Equivalents Used	Yield (%)	Enantiomeric Excess (ee %)	Physical State
L-Tartaric Acid	1.0 eq	42%	35%	Crystalline Solid
L-Tartaric Acid	0.5 eq	38%	88%	Crystalline Solid
Di-p-toluoyl-D-tartaric acid	0.5 eq	45%	72%	Crystalline Solid
(1S)-(+)-10-Camphorsulfonic Acid	1.0 eq	N/A	N/A	Oiled Out (Liquid)

Step-by-Step Methodology: Half-Equivalent Salt Resolution

Self-Validating Protocol: Trustworthiness in this protocol is established through a mass-balance and mother liquor validation loop . By analyzing the filtrate via analytical SFC, researchers confirm the success of the precipitation. If the precipitate is the (R)-enantiomer salt, the mother liquor must show a proportional ee% enrichment of the (S)-enantiomer.

• Dissolution: Suspend 1.0 equivalent (e.g., 100 mmol) of racemic 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile in Isopropanol (IPA).

• Acid Addition: Add 0.5 equivalents (50 mmol) of L-Tartaric acid. Add 0.5 equivalents (50 mmol) of an achiral acid (e.g., HCl) to protonate the remaining amine pool.

• Heating: Heat the mixture to reflux (approx. 82°C) until a homogeneous solution is achieved.

• Controlled Cooling: Cool the solution at a highly controlled rate of 0.5°C/min down to 20°C. Seed with 1% enantiopure salt at the metastable zone limit if necessary.

• Filtration: Filter the resulting crystals. Wash the filter cake with cold IPA.

• Self-Validation: Analyze the mother liquor via chiral HPLC/SFC. A high enrichment of the opposite enantiomer validates that the target enantiomer has successfully precipitated.

• Free-basing: Suspend the enriched salt in water, adjust the pH to 10 using 1M NaOH, and extract with Dichloromethane (DCM). Evaporate the DCM to isolate the pure enantiomer.

References

• Preparation of chiral amino-nitriles (US20050038281A1) - Google Patents.

• Chiral resolution - Wikipedia. Available at: [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background - Chromatography Online. Available at: [Link]

• Strategies for chiral separation: from racemate to enantiomer - PubMed Central (PMC). Available at: [Link]

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• 2. Chiral resolution - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Validating the Enantiomeric Excess of Synthesized 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of a compound's enantiomeric excess (ee) is not merely a quality control metric; it is a fundamental necessity that directly influences pharmacological activity and patient safety. For a novel chiral molecule like 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile, a key intermediate in the synthesis of various bioactive compounds, robust and reliable analytical methods for ee validation are paramount. This guide provides an in-depth comparison of the primary analytical techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

The choice of an analytical method is a critical decision, balancing factors such as sensitivity, accuracy, sample throughput, and available instrumentation.[1] This document will delve into the theoretical underpinnings, practical considerations, and experimental protocols for each technique, offering a comprehensive framework for researchers, scientists, and drug development professionals to select the most appropriate method for their specific needs.

The Criticality of Enantiomeric Excess in Drug Development

Chiral molecules, existing as non-superimposable mirror images called enantiomers, often exhibit different pharmacological and toxicological profiles.[1] One enantiomer may possess the desired therapeutic effect, while the other could be inactive or, in some cases, elicit adverse effects.[1] Therefore, regulatory bodies worldwide mandate stringent control over the stereochemical purity of chiral drugs. The accurate measurement of enantiomeric excess, calculated as:

ee (%) = |([R] - [S]) / ([R] + [S])| * 100

is a critical step throughout the drug development pipeline, from early-stage discovery to final product quality control.[2]

Comparative Analysis of Analytical Methodologies

The primary analytical techniques for determining the enantiomeric excess of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile rely on creating a chiral environment to differentiate between the two enantiomers. This is achieved either through a chiral stationary phase (CSP) in chromatography or a chiral solvating/derivatizing agent in spectroscopy.[3]

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential partitioning of enantiomers on a chiral stationary phase.[2]	Differential partitioning of enantiomers on a chiral stationary phase using a supercritical fluid as the mobile phase.[4]	Formation of diastereomeric complexes with a chiral auxiliary, leading to distinct NMR signals.[5]
Sensitivity	High (LOD/LOQ can be in the µg/mL to ng/mL range).[1]	High, often comparable to or better than HPLC.[6]	Moderate to Low (Typically requires mg of sample).[1]
Speed	Moderate.	High, often significantly faster than HPLC.[4][7]	Moderate, requires sample preparation and data acquisition time.
Solvent Consumption	High, especially with normal-phase chromatography.	Low, primarily uses compressed CO2 with a small percentage of organic modifier.[4][7]	Low, uses small volumes of deuterated solvents.
Resolution	Generally good to excellent, highly dependent on column and mobile phase selection.	Often provides superior resolution and efficiency compared to HPLC.[6][8]	Dependent on the choice of chiral auxiliary and the specific analyte protons being observed.
Method Development	Can be time-consuming, requiring screening of multiple columns and mobile phases.	Generally faster method development due to rapid column equilibration.[8][9]	Requires screening of chiral solvating or derivatizing agents and optimization of conditions.
Quantitative Accuracy	Excellent, with well-established validation protocols.[10]	Excellent, with established validation procedures.	Good, but can be influenced by factors like signal-to-noise and peak integration accuracy.
Instrumentation	Widely available in most analytical laboratories.	Becoming more common, but less ubiquitous than HPLC.	Standard NMR spectrometers are required.

In-Depth Analysis and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for enantiomeric excess determination due to its robustness, versatility, and wide applicability.[11] The separation is achieved through the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.[2]

Causality Behind Experimental Choices:

• Chiral Stationary Phase (CSP) Selection: For a primary amine like 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are often the first choice due to their broad enantiorecognition capabilities for a wide range of compounds.[12] Pirkle-type and macrocyclic glycopeptide-based CSPs also offer alternative selectivities.[12] The selection process is largely empirical, and screening several columns with different chiral selectors is a common and effective strategy.

• Mobile Phase Selection: The choice between normal-phase (e.g., hexane/alcohol mixtures) and reversed-phase (e.g., water/acetonitrile/methanol mixtures) or polar organic modes depends on the analyte's solubility and the nature of the CSP.[12] For basic compounds like the target analyte, the addition of a small amount of an amine modifier (e.g., diethylamine) to the mobile phase can significantly improve peak shape and resolution by minimizing undesirable interactions with the silica support.[13]

• Derivatization: For analytes lacking a strong chromophore, pre-column derivatization with a UV-active reagent can enhance detection sensitivity.[13] This involves reacting the primary amine with a reagent to introduce a chromophore, allowing for detection at a suitable wavelength.[13]

Experimental Protocol: Chiral HPLC Method Development

• Sample Preparation:

  • Prepare a stock solution of the racemic standard of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile in a suitable solvent (e.g., mobile phase).

  • Prepare a solution of the synthesized (enantioenriched) sample at the same concentration.

• Initial Screening:

  • Screen a set of 3-4 chiral columns with varying selectivities (e.g., polysaccharide-based, Pirkle-type).

  • Use a generic gradient or isocratic mobile phase system for initial screening. For a basic analyte, a mobile phase of hexane with an alcohol modifier (e.g., isopropanol or ethanol) and a small percentage of an amine modifier is a good starting point for normal-phase chromatography.

• Method Optimization:

  • Once partial separation is observed, optimize the mobile phase composition (e.g., ratio of hexane to alcohol, type of alcohol) to improve resolution (Rs > 1.5).

  • Adjust the flow rate and column temperature to fine-tune the separation and analysis time.

• Data Analysis:

  • Integrate the peak areas for both enantiomers in the chromatograms of the racemic standard and the synthesized sample.

  • Calculate the enantiomeric excess using the formula provided earlier.

Workflow for Chiral HPLC Analysis

Caption: Workflow for chiral HPLC ee validation.

Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC has emerged as a powerful alternative to HPLC, offering significant advantages in terms of speed, efficiency, and reduced organic solvent consumption.[2][4] It utilizes a supercritical fluid, most commonly carbon dioxide, as the primary mobile phase, often with a small amount of an organic modifier.[4]

Causality Behind Experimental Choices:

• Advantages of SFC: The low viscosity and high diffusivity of supercritical fluids allow for higher flow rates and faster column equilibration, leading to shorter analysis times.[4][9] The primary use of CO2 also makes SFC a "greener" technology compared to normal-phase HPLC.[7]

• Column and Modifier Selection: The same chiral stationary phases used in HPLC can often be used in SFC.[6] The choice of organic modifier (e.g., methanol, ethanol, isopropanol) and any additives can have a significant impact on selectivity and resolution.[9] For basic analytes, additives like diethylamine are often necessary to achieve good peak shapes.

Experimental Protocol: Chiral SFC Method Development

• Sample Preparation:

  • Dissolve the racemic standard and the synthesized sample in a suitable organic solvent, typically the modifier to be used in the mobile phase.

• System and Conditions:

  • SFC System: A standard SFC system with a back-pressure regulator and a UV detector.

  • Column: Start with a polysaccharide-based chiral column (e.g., Chiralpak® series).

  • Mobile Phase: A mixture of supercritical CO2 and an alcohol modifier (e.g., methanol) with a basic additive (e.g., 0.1% diethylamine).

  • Screening: Perform a rapid screening using a generic gradient of the modifier.

  • Optimization: Adjust the modifier percentage, back-pressure, and temperature to optimize the separation.

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess.

Comparison of HPLC and SFC Performance (Hypothetical Data)

Parameter	Chiral HPLC	Chiral SFC
Analysis Time	15 min	5 min
Resolution (Rs)	2.1	2.5
Solvent Consumption	~15 mL (Hexane/IPA)	~1 mL (Methanol)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a distinct approach to determining enantiomeric excess without the need for chromatographic separation.[5] This is achieved by converting the enantiomers into diastereomers through the use of a chiral auxiliary, which can be a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA).[14]

Causality Behind Experimental Choices:

• Chiral Auxiliaries:

  • Chiral Derivatizing Agents (CDAs): These react with the analyte to form covalent diastereomeric adducts.[15] For a primary amine, common CDAs include Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid) or its acyl chloride.[16] The resulting diastereomers will have distinct NMR spectra, allowing for the integration of signals corresponding to each enantiomer.

  • Chiral Solvating Agents (CSAs): These form non-covalent diastereomeric complexes with the analyte through interactions such as hydrogen bonding or dipole-dipole interactions.[17] This leads to a chemical shift non-equivalence for certain protons in the enantiomers. BINOL (1,1'-bi-2-naphthol) and its derivatives are effective CSAs for amines.[17][18] The advantage of CSAs is that the sample is not chemically altered and can be recovered.

• Nucleus for Observation: While 1H NMR is most common, 19F NMR can be particularly advantageous if a fluorine-containing CDA (like Mosher's acid) is used, as the 19F spectrum is often simpler with sharp singlets and a large chemical shift dispersion.[16] Similarly, 13C NMR can also be utilized.[19]

Experimental Protocol: NMR with a Chiral Solvating Agent (CSA)

• Sample Preparation:

  • Accurately weigh the synthesized 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile and dissolve it in a suitable deuterated solvent (e.g., CDCl3) in an NMR tube.

  • Acquire a standard 1H NMR spectrum of the analyte alone.

  • Add a molar excess of the chosen chiral solvating agent (e.g., (R)-BINOL) to the NMR tube.

• NMR Data Acquisition:

  • Acquire the 1H NMR spectrum of the mixture.

  • Identify a proton signal in the analyte that shows clear separation (anisochrony) for the two enantiomers. Protons close to the chiral center are most likely to be affected.

• Data Analysis:

  • Carefully integrate the separated signals corresponding to the two diastereomeric complexes.

  • Calculate the enantiomeric excess from the ratio of the integrals.

Workflow for NMR-based ee Determination

Caption: Workflow for NMR-based ee validation.

Conclusion and Recommendations

The selection of the optimal method for validating the enantiomeric excess of 3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile depends on the specific requirements of the analysis.

• Chiral HPLC remains the gold standard for its reliability, high accuracy, and the wide availability of instrumentation. It is highly recommended for routine quality control and for analyses requiring high sensitivity.

• Chiral SFC is the method of choice when high throughput and reduced environmental impact are critical. Its speed and lower solvent consumption make it ideal for screening large numbers of samples during process development and optimization.[20][21]

• NMR Spectroscopy is a valuable orthogonal technique, particularly useful for rapid, small-scale analyses where method development time for chromatography is a constraint. It is also an excellent tool for confirming the results obtained from chromatographic methods.

For a comprehensive and robust validation package, it is often advisable to use two orthogonal methods (e.g., chiral HPLC and NMR) to provide confirmatory evidence of the enantiomeric purity. This multi-faceted approach ensures the highest level of confidence in the analytical results, a critical aspect in the rigorous landscape of pharmaceutical development.

References

• Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. (n.d.). Vertex AI Search.
• Aboul-Enein, H. Y., Rothchild, R., & Sinnema, A. (1992). NMR STUDIES OF DRUGS. CHIRAL SOLVATING AGENTS FOR DIRECT DETERMINATION OF ENANTIOMERIC EXCESS OF THE CARDIAC ANTIARRHYTHMIC, MEXILETINE. Spectroscopy Letters, 25(9), 1367-1376.

• Pérez-Trujillo, M., Monteagudo, E., & Parella, T. (2013). 13C NMR spectroscopy for the differentiation of enantiomers using chiral solvating agents. Analytical chemistry, 85(22), 10887–10894. [Link]

• Ebinger, K., & Weller, H. N. (n.d.). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Bristol-Myers Squibb Company.

• Welch, C. J., Biba, M., Gouker, J. R., & Kath, G. (2006). Chiral HPLC versus chiral SFC: evaluation of long-term stability and selectivity of Chiralcel OD using various eluents. Journal of chromatography. A, 1127(1-2), 80–85. [Link]

• NMR derivatization protocol for chiral recognition of racemic primary amines. (n.d.). ResearchGate. Retrieved from [Link]

• A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. (n.d.). ResearchGate. Retrieved from [Link]

• NMR determination of enantiomeric excess. (n.d.). ResearchGate. Retrieved from [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe, 35(3), 104-112.

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. (2021). Molecules, 26(15), 4487. [Link]

• Sánchez-Ponce, R., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(1), 53-59.

• Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. (2019). Organic Chemistry Frontiers, 6(18), 3326-3333. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. (2022). RSC Advances, 12(41), 26955-26963. [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2013). Pharmaceutical-enantiomers resolution using immobilized polysaccharide-based chiral stationary phases in supercritical fluid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 83, 211-219.

• Singh, T., & Singh, V. (2011). Three-Component Chiral Derivatizing Protocols for NMR Spectroscopic Enantiodiscrimination of Hydroxy Acids and Primary Amines. The Journal of Organic Chemistry, 76(23), 9737-9745. [Link]

• SUMICHIRAL OA columns for enantiomer separation by HPLC. (n.d.). Sumika Chemical Analysis Service, Ltd.
• Lee, J., et al. (2021). Rapid Purification of Drug Enantiomers using Supercritical Fluid Chromatographic Method: Ibuprofen as a Model Compound.
• Costa, B. M., et al. (2019). Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. Molecules, 24(10), 1886.
• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2014). A generic chiral separation strategy for supercritical fluid chromatography.
• Wrezel, P. W., Chion, I., Pakula, R., & Weissmueller, D. W. (n.d.). System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Regis Technologies, Inc.
• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H. (2022). RSC Advances, 12(41), 26955-26963.
• Al-Majid, A. M., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines.
• Vezzoli, A., et al. (2015). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Journal of the American Chemical Society, 137(23), 7434-7440.
• Reddy, G. S., et al. (2015). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization.

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